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Compound of Interest

Compound Name: 4-Aminophthalic acid

Cat. No.: B1205983

4-Aminophthalic Acid: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Aminophthalic acid (4-APA) is an aromatic amino acid, a derivative of phthalic acid,
characterized by an amino group at the fourth position of the benzene ring. This compound
serves as a versatile building block in organic synthesis, finding applications in the preparation
of pharmaceuticals, dyes, and polymers. Its unique structure, possessing both acidic carboxylic
groups and a basic amino group, imparts amphoteric properties and allows for a variety of
chemical modifications. This guide provides an in-depth overview of the chemical and physical
properties of 4-aminophthalic acid, detailed experimental protocols for its synthesis, and an
exploration of its applications, particularly in areas relevant to drug development.

Chemical and Physical Properties

4-Aminophthalic acid is typically a white to beige or yellow crystalline powder.[1][2] It is
soluble in water and polar organic solvents.[3]

Table 1: General and Physical Properties of 4-
Aminophthalic Acid
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Property Value Reference(s)

Molecular Formula CsH7NOa4 [415]

Molecular Weight 181.15 g/mol [41[5]
White to gray to brown powder

Appearance [6]
to crystal

Melting Point 344 °C (decomposes) [4115]

Boiling Point 465.1 £ 40.0 °C (Predicted) [4]

Density 1.551 + 0.06 g/cm? (Predicted) [4]

pKa (Predicted) 3.41+£0.10 [4]

B Soluble in water and polar
Solubility [3]

organic solvents.

Table 2: Spectroscopic Data for 4-Aminophthalic Acid
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Spectrum Data Reference(s)

In DMSO-ds: & 12.33 (s, 2H,
COOH), 7.46-7.50 (d, J=8.8

1H NMR [1][4]
Hz, 1H), 6.49-6.53 (m, 2H),

5.95 (s, 1H), 3.32 (s, 1H).

13C NMR Data not readily available in
the searched literature.

Characteristic peaks for O-H
and C=0 stretching from the
acid groups, and N-H
stretching from the primary
amine are expected. For a
Infrared (IR) similar compound, 4- [7]
aminoterephthalic acid, peaks
were observed at 3507 cm~1
(O-H stretch), 1688 cm~1 (C=0
stretch), 3392 cm~1, and 1592

cm~1 (primary amines).

Spectra are available but
specific absorption maxima
(Amax) were not detailed in the

] provided search results. For a

UV-Vis [81[°]

related compound, 4-
aminophenol, absorption
maxima are at 194, 218, and

272 nm.

Experimental Protocols

The most common and well-documented method for the synthesis of 4-aminophthalic acid is
the reduction of 4-nitrophthalic acid.

Synthesis of 4-Aminophthalic Acid from 4-Nitrophthalic
Acid
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Reaction Scheme:

Hz2, Pd/C

4-Nitrophthalic Acid Ethanol

4-Aminophthalic Acid

Click to download full resolution via product page

Caption: Synthesis of 4-Aminophthalic Acid.

Materials:

4-Nitrophthalic acid

Anhydrous ethanol

5% Palladium on carbon (Pd/C) catalyst

Hydrogen gas (Hz)

Diatomaceous earth (Celite®)

Argon gas

Procedure:

Dissolve 1 g (4.73 mmol) of 4-nitrophthalic acid in 10 ml of anhydrous ethanol in a suitable
reaction vessel.[1][4]

« Stir the solution at room temperature and degas the system by bubbling argon through the
solution.[1][4]

o Carefully add 50 mg of 5% palladium on carbon catalyst to the reaction mixture.[1][4]
» Bubble hydrogen gas through the solution to initiate the hydrogenation reaction.[1][4]

» Continue the reaction for approximately 3 hours, monitoring the progress by a suitable
method (e.g., TLC).[1][4]
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o Upon completion, filter the reaction mixture through a pad of diatomaceous earth to remove
the palladium catalyst.[1][4]

» Concentrate the filtrate by evaporation under reduced pressure to yield the product.[1][4]
Purification:

The crude product, often obtained as an orange oily product, can be further purified by
recrystallization from a suitable solvent system, such as water or ethanol/water mixtures, to
obtain a crystalline solid.[1][4]

Applications in Research and Drug Development

While direct involvement in signaling pathways is not well-documented for 4-aminophthalic
acid itself, its structural motifs are of interest in medicinal chemistry. Its isomer, 3-aminophthalic
acid, has been identified as a ligand for the E3 ubiquitin ligase cereblon, a key component in
the mechanism of action of immunomodulatory drugs (IMiDs) and proteolysis-targeting
chimeras (PROTACS). This suggests that derivatives of aminophthalic acids could be explored
for their potential in targeted protein degradation.

Furthermore, 4-aminophthalic acid is utilized in the synthesis of various heterocyclic
compounds and as a linker in coordination polymers and metal-organic frameworks (MOFs). Its
application has also been noted in the production of monoclonal antibodies, where it can be
used as a hapten.[5][10]
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Caption: Applications of 4-Aminophthalic Acid.

Conclusion

4-Aminophthalic acid is a valuable and versatile chemical intermediate with well-defined
physical and chemical properties. The straightforward synthesis from its nitro precursor makes
it readily accessible for a range of applications. While its direct biological activity and role in
signaling pathways remain an area for further investigation, its structural similarity to
compounds with known biological functions, such as in targeted protein degradation, suggests
potential for future drug discovery efforts. The data and protocols presented in this guide
provide a solid foundation for researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1205983?utm_src=pdf-body-img
https://www.benchchem.com/product/b1205983?utm_src=pdf-body
https://www.benchchem.com/product/b1205983?utm_src=pdf-body
https://www.benchchem.com/product/b1205983?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

. 4-Aminophthalic acid | 5434-21-9 [chemicalbook.com]

. nbinno.com [nbinno.com]

. CAS 5434-21-9: 4-Aminophthalic acid | CymitQuimica [cymitquimica.com]
. 4-Aminophthalic acid CAS#: 5434-21-9 [chemicalbook.com]

. 4-Aminophthalic acid | 5434-21-9 | FA10247 | Biosynth [biosynth.com]

. 4-Aminophthalic acid CAS#: 5434-21-9 [amp.chemicalbook.com]

. researchgate.net [researchgate.net]

. dev.spectrabase.com [dev.spectrabase.com]

°
© (0] ~ » &) faN w N -

. UV-Vis Spectrum of 4-aminophenol | SIELC Technologies [sielc.com]
o 10. 4-[EX_FRER 97% | Sigma-Aldrich [sigmaaldrich.com]

 To cite this document: BenchChem. [chemical and physical properties of 4-Aminophthalic
acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205983#chemical-and-physical-properties-of-4-
aminophthalic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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